Cas no 21506-68-3 (3-(4-methyl-6-oxo-2-phenyl-1,6-dihydropyrimidin-5-yl)propanoic acid)

• Product Name: 3-(4-methyl-6-oxo-2-phenyl-1,6-dihydropyrimidin-5-yl)propanoic acid
• CAS No: 21506-68-3
• MF: C₁₄H₁₄N₂O₃
• MW: 258.272563457489
• MDL: MFCD05240752
• CID: 249826
• Update Time: 2025-05-28

3-(4-methyl-6-oxo-2-phenyl-1,6-dihydropyrimidin-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinepropanoicacid, 1,6-dihydro-4-methyl-6-oxo-2-phenyl-
• 3-(4-METHYL-6-OXO-2-PHENYL-1,6-DIHYDROPYRIMIDIN-5-YL)PROPANOIC ACID
• 3-(6-methyl-4-oxo-2-phenyl-1H-pyrimidin-5-yl)propanoic acid
• 3-(4-methyl-6-oxo-2-phenyl-1,6-dihydropyrimidin-5-yl)propanoic acid

• MDL： MFCD05240752
• Inchi： 1S/C14H14N2O3/c1-9-11(7-8-12(17)18)14(19)16-13(15-9)10-5-3-2-4-6-10/h2-6H,7-8H2,1H3,(H,17,18)(H,15,16,19)
• InChI Key： AZSDDFMVTLSDGY-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)N=C(C2C=CC=CC=2)N1)CCC(=O)O

Computed Properties

• Exact Mass: 258.10052
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.28
• Boiling Point: 455.2°Cat760mmHg
• Flash Point: 229.1°C
• Refractive Index: 1.617
• PSA: 78.76

Additional information on 3-(4-methyl-6-oxo-2-phenyl-1,6-dihydropyrimidin-5-yl)propanoic acid

Comprehensive Overview of 3-(4-methyl-6-oxo-2-phenyl-1,6-dihydropyrimidin-5-yl)propanoic acid (CAS No. 21506-68-3)

3-(4-methyl-6-oxo-2-phenyl-1,6-dihydropyrimidin-5-yl)propanoic acid (CAS No. 21506-68-3) is a specialized organic compound belonging to the dihydropyrimidine class, which has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique pyrimidine core substituted with a phenyl group and a propanoic acid side chain, making it a versatile intermediate for synthesizing bioactive molecules. Its structural attributes align with modern drug discovery trends, particularly in targeting enzyme inhibition and receptor modulation.

The growing interest in heterocyclic compounds like 3-(4-methyl-6-oxo-2-phenyl-1,6-dihydropyrimidin-5-yl)propanoic acid stems from their potential applications in anti-inflammatory and antimicrobial therapies. Researchers are actively exploring its derivatives for structure-activity relationship (SAR) studies, aiming to optimize efficacy and reduce side effects. Recent publications highlight its relevance in medicinal chemistry, especially in designing small-molecule inhibitors for metabolic disorders.

From a synthetic perspective, CAS No. 21506-68-3 is often utilized as a building block for multi-step organic synthesis. Its carboxylic acid functionality allows for further derivatization, such as amide formation or esterification, which is critical for creating drug-like molecules. Laboratories frequently employ this compound in high-throughput screening (HTS) campaigns to identify novel therapeutic candidates.

Environmental and green chemistry considerations are also shaping the discourse around 3-(4-methyl-6-oxo-2-phenyl-1,6-dihydropyrimidin-5-yl)propanoic acid. With increasing regulatory emphasis on sustainable synthesis, researchers are investigating catalyst-free and solvent-minimized routes to produce this compound. Such advancements align with the 12 Principles of Green Chemistry, addressing concerns about waste reduction and energy efficiency.

In the context of computational chemistry, 21506-68-3 has been modeled for molecular docking and quantitative structure-activity relationship (QSAR) analyses. These in silico approaches help predict its binding affinity to biological targets, accelerating hit-to-lead optimization. The compound's pharmacophore features are frequently referenced in cheminformatics databases, aiding virtual screening efforts.

Industrial applications of 3-(4-methyl-6-oxo-2-phenyl-1,6-dihydropyrimidin-5-yl)propanoic acid extend to agrochemicals and material science. Its aromatic and hydrogen-bonding capabilities make it a candidate for developing functional polymers or coatings with enhanced durability. Patent literature reveals its incorporation in specialty chemicals for niche markets.

Quality control of CAS No. 21506-68-3 involves rigorous analytical characterization, including HPLC, NMR, and mass spectrometry. Purity standards (>98%) are critical for research reproducibility, prompting suppliers to adopt GMP-compliant protocols. Storage recommendations typically emphasize protection from light and moisture to prevent degradation.

Emerging trends in personalized medicine and precision therapeutics may further elevate the importance of this compound. Its modular structure allows for targeted modifications, potentially enabling patient-specific drug formulations. Collaborative efforts between academia and industry continue to uncover new dimensions of its utility.